Cas no 886851-43-0 (Methyl 6-(2-furanyl)-3-pyridinecarboxylate)

Methyl 6-(2-furanyl)-3-pyridinecarboxylate structure

886851-43-0 structure

Product Name:Methyl 6-(2-furanyl)-3-pyridinecarboxylate

CAS No:886851-43-0

Molecular Formula:C₁₁H₉NO₃

Molecular Weight:203.194062948227

CID:6625111

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Methyl 6-(2-furanyl)-3-pyridinecarboxylate Properties

Names and Identifiers

- Methyl 6-(2-furanyl)-3-pyridinecarboxylate
- InChIKey： BGZZZMGLRSSRHS-UHFFFAOYSA-N
- Inchi： 1S/C11H9NO3/c1-14-11(13)8-4-5-9(12-7-8)10-3-2-6-15-10/h2-7H,1H3
- SMILES： C1=NC(C2=CC=CO2)=CC=C1C(OC)=O

Experimental Properties

Boiling Point: 305.4±32.0 °C(Predicted)
pka: 2.32±0.22(Predicted)
Density: 1.204±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

Methyl 6-(2-furanyl)-3-pyridinecarboxylate Related Literature

1. Bimolecular porous supramolecular networks deposited from solution on layered materials: graphite, boron nitride and molybdenum disulphide†

Vladimir V. Korolkov,Simon A. Svatek,Stephanie Allen,Clive J. Roberts,Saul J. B. Tendler,Takashi Taniguchi,Kenji Watanabe,Neil R. Champness,Peter H. Beton Chem. Commun., 2014,50, 8882-8885
2. Mechanistic insights for regulating the site occupancy, valence states and optical transitions of Mn ions in yttrium–aluminum garnets via codoping†

Chong-Geng Ma Phys. Chem. Chem. Phys., 2023,25, 18808-18815
3. Tandem imine generation/N-cyclization/C-alkylation sequence to access N-functionalized indoles featuring an aza-quaternary carbon†

Jun-Song Tian,Zhi Tu,Feng Zhou,Jin-Sheng Yu Org. Chem. Front., 2023,10, 1759-1766
4. Synthesis of 4,4′-dinonyl-2,2′-bithiazole-based copolymers via Pd-catalyzed direct C–H arylation†

Wei Lu,Junpei Kuwabara,Takaki Kanbara Polym. Chem., 2012,3, 3217-3219
5. Design, synthesis, and characterization of an Fe(ii)-polymer of a redox non-innocent, heteroatomic, polydentate Schiff's base ligand: negative differential resistance and memory behaviour†

Deepa Oberoi,Parveen Dagar,Uday Shankar,Giriraj Vyas,Anil Kumar,Satyajit Sahu,Anasuya Bandyopadhyay New J. Chem., 2018,42, 19090-19100
6. Cyclic diarsines. Part II. 1:4-Disubstituted diethylenediarsines

J. Chem. Soc., 1955, 401-405
7. Hexacyclic lactam building blocks for highly efficient polymer solar cells†

Jiamin Cao,Chuantian Zuo,Bin Du,Xiaohui Qiu,Liming Ding Chem. Commun., 2015,51, 12122-12125
8. Aqueous synthesis of composition-tuned defects in CuInSe2 nanocrystals for enhanced visible-light photocatalytic H2 evolution†

Senlin Qu,Xin Yuan,Yu Li,Xingyang Li,Xiujuan Zhou,Kexiang Zhang,Juan Xu,Changlai Yuan Nanoscale Adv., 2021,3, 2334-2342
9. Photolysis of 2,3-diphenylcycloprop-2-enecarboxylic acid azide and its homologue

Chem. Commun. (London), 1967, 473-474
10. Interfacial thermal transport and structural preferences in carbon nanotube–polyamide-6,6 nanocomposites: how important are chemical functionalization effects?

Mohammad Reza Gharib-Zahedi,Mohsen Tafazzoli,Michael C. Böhm,Mohammad Alaghemandi Phys. Chem. Chem. Phys., 2015,17, 14502-14512

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